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Compound of Interest

4-Methyl-piperidin-3-one
Compound Name:

hydrochloride
CAS No.: 1408076-42-5
Cat. No.: B1529626

Get Quote

Executive Summary

4-Methyl-piperidin-3-one hydrochloride (CAS: 1408076-42-5) is a critical heterocyclic
scaffold in medicinal chemistry, primarily serving as the structural core for Janus kinase (JAK)
inhibitors, most notably Tofacitinib (Xeljanz).[1] Unlike its more stable isomer 4-piperidone, the
3-piperidone system is kinetically unstable in its free base form due to rapid self-condensation
and polymerization.[1] Consequently, the hydrochloride salt is the mandatory form for isolation,
storage, and commercial distribution.

This guide details the synthesis, stability protocols, and application of this intermediate,
specifically focusing on its role in generating cis-3,4-disubstituted piperidine systems—a
"privileged structure” in modern drug discovery.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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The molecule exists in equilibrium between its ketone and enol forms, though the ketone
predominates in acidic salt forms.

Property Specification
IUPAC Name 4-Methylpiperidin-3-one hydrochloride
1408076-42-5 (HCI salt); 914220-45-4 (Free
CAS Number
base)
Molecular Formula CeH11NOJ[1][2] - HCI
Molecular Weight 149.62 g/mol
Appearance White to off-white hygroscopic solid
N Highly soluble in water, methanol; sparingly
Solubility ]
soluble in DCM
- Critical: Free base degrades within hours at RT.
Stability

Salt is stable at -20°C.

Structural Tautomerism

The 3-position ketone is highly activated by the adjacent amine (even when protonated),
making the alpha-protons acidic.[1] This leads to enolization, which can drive racemization at
the C4 methyl center if not carefully controlled during workup.

Synthesis Methodologies

The synthesis of 4-methyl-piperidin-3-one is rarely performed to isolate the free secondary
amine directly.[1] Instead, it is almost exclusively generated as an N-protected intermediate
(e.g., N-Benzyl or N-Boc) or immediately trapped as a salt.[1]

Protocol A: Oxidation of 3-Hydroxypiperidine Precursors
(Primary Route)

This route is preferred for scale-up due to the availability of chiral starting materials (3-hydroxy-
4-methylpyridine).[1]
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Reaction Scheme:

e Quaternization: 3-Hydroxy-4-methylpyridine + Benzyl chloride — Pyridinium salt.[1]
e Reduction: NaBHa reduction yields N-benzyl-4-methyl-3-piperidinol.[1]

o Oxidation: Swern or Parikh-Doering oxidation converts the alcohol to the ketone.

» Deprotection (Optional): Pd/C hydrogenation removes the benzyl group (requires immediate
acidification to trap as HCI salt).

Step-by-Step Protocol (N-Benzyl Intermediate)

» Reagents: N-Benzyl-4-methyl-piperidin-3-ol (1.0 eq), DMSO (3.0 eq), SOs-Pyridine complex
(3.0 eq), DIPEA (6.0 eq), DCM (Solvent).

e Procedure:

[¢]

Cool a solution of alcohol and DIPEA in DCM to 0°C.

[¢]

Add DMSO, followed by dropwise addition of SOs-Pyridine in DMSO/DCM.|[3]

o

Stir at 0°C for 1 hour, then allow to warm to RT.

o

Quench: Pour into saturated NaHCOs. Extract with DCM.[4]

[¢]

Purification: The product is unstable on silica gel. Use immediately or crystallize as the
hydrochloride salt by adding 4M HCI in dioxane.

Protocol B: Dieckmann Condensation

Used when specific C4-chirality is not initially required or will be set later.[1]
o Substrates: Ethyl N-benzyl-N-(2-ethoxycarbonylethyl)-3-aminobutyrate.[1]
e Conditions: NaOEt in EtOH/Toluene reflux.

o Outcome: Yields the beta-keto ester, which is decarboxylated (HCI/Reflux) to yield the 3-
piperidone.[1]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://patents.google.com/patent/USRE41783E1/en
https://patents.google.com/patent/USRE41783E1/en
https://patents.google.com/patent/US6696567B2/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268708/
https://patents.google.com/patent/USRE41783E1/en
https://patents.google.com/patent/USRE41783E1/en
https://patents.google.com/patent/USRE41783E1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1529626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualization: Synthesis & Reactivity Workflow

The following diagram illustrates the conversion of the pyridine precursor to the target salt and
its subsequent application in Tofacitinib synthesis.
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Figure 1: Synthetic pathway from pyridine precursors to the 4-methyl-piperidin-3-one scaffold
and its pharmaceutical application.[1][2][3][5][6]

Key Application: Reductive Amination (Tofacitinib
Route)[1]

The most authoritative application of this scaffold is the synthesis of the cis-3,4-diamine core of
Tofacitinib.[1] The reaction between 4-methyl-piperidin-3-one and methylamine is
stereoselective, favoring the cis isomer due to steric approach control.[1]

Mechanism & Stereocontrol[1][11]

e Imine Formation: The ketone reacts with methylamine (MeNH:z) to form the imine.
Titanium(lV) isopropoxide is often added as a Lewis acid to dehydrate and drive equilibrium.

e Reduction: The reducing agent (NaBHa4 or NaBH(OACc)3) approaches from the less hindered
face (opposite the C4-methyl group).[1]

e Result: Predominant formation of the cis-3-methylamino-4-methylpiperidine.[1]

Data Table: Reductive Amination Conditions
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Reducing o Cis:Trans )
Solvent Additive . Yield

Agent Ratio

NaBH(OAC)s DCE AcOH 6:1 85%

NaBHa MeOH Ti(OiPr)a 10:1 92%

H2 / PtO2 EtOH None 4:1 78%

Note: The Ti(OiPr)a method is the industry standard for maximizing cis-selectivity.[1]

Handling, Safety & Stability
Stability Crisis: The Free Base

The free base of 4-methyl-piperidin-3-one is chemically fragile.[1]

o Self-Condensation: The amine of one molecule attacks the ketone of another, leading to
dimerization.

» Oxidation: The alpha-position is prone to air oxidation.[1]

Storage Protocols

» Salt Form Mandatory: Always store as the Hydrochloride (HCI) or Tosylate salt.
e Atmosphere: Store under Argon or Nitrogen.
e Temperature: Long-term storage at -20°C.

o Hygroscopicity: The HCI salt absorbs water rapidly. Weighing should be done in a glovebox
or desiccated environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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